![molecular formula C13H15NO4 B7569251 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid](/img/structure/B7569251.png)
1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid
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Overview
Description
1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid, also known as Furfurylidenemalononitrile, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile is not fully understood. However, studies have suggested that 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile may exert its biological activities through various mechanisms, such as inhibition of cell proliferation, induction of apoptosis, and modulation of immune response.
Biochemical and Physiological Effects:
1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile can inhibit the growth of cancer cells, such as breast cancer cells and lung cancer cells. 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile has also been shown to have antimicrobial activity against various bacteria and fungi. In addition, 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile has been shown to modulate immune response by increasing the production of cytokines, such as interleukin-2 and interferon-gamma.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile in lab experiments is its relatively low cost and easy availability. 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile can also be easily synthesized using simple laboratory equipment. However, one of the limitations of using 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile is its low solubility in water, which may limit its application in aqueous systems.
Future Directions
There are several future directions for the research on 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile. One of the directions is to further investigate the mechanism of action of 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile and its potential targets in cancer cells and microorganisms. Another direction is to explore the potential applications of 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile in drug delivery systems and nanotechnology. Furthermore, the development of new synthetic routes and derivatives of 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile may lead to the discovery of new compounds with enhanced biological activities.
Synthesis Methods
1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile can be synthesized through the condensation reaction of furfural and malononitrile. The reaction takes place in the presence of a catalyst, such as ammonium acetate or piperidine, and a solvent, such as ethanol or methanol. The yield of the reaction can be improved by optimizing the reaction conditions, such as temperature, time, and reactant ratio.
Scientific Research Applications
1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile has been studied for its potential applications in various fields, including organic synthesis, materials science, and medicine. In organic synthesis, 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile can be used as a building block for the synthesis of various compounds, such as heterocyclic compounds and chiral compounds. In materials science, 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile can be used as a precursor for the synthesis of carbon nanotubes and graphene. In medicine, 1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acidemalononitrile has been studied for its potential anticancer, antimicrobial, and antiviral activities.
Properties
IUPAC Name |
1-[(E)-3-(furan-2-yl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO4/c1-13(12(16)17)6-7-14(9-13)11(15)5-4-10-3-2-8-18-10/h2-5,8H,6-7,9H2,1H3,(H,16,17)/b5-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFMUCIPBHYHRQZ-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(C1)C(=O)C=CC2=CC=CO2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CCN(C1)C(=O)/C=C/C2=CC=CO2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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